Cas no 1208231-17-7 (3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde)

• Product Name: 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde
• CAS No: 1208231-17-7
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 2122688
• Update Time: 2025-06-12

3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)-4-fluorobenzaldehyde
• MMZUQAQZXHMBMI-UHFFFAOYSA-N
• 3-Cyclopropylmethoxy-4-fluoro-benzaldehyde
• 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde

• Inchi： 1S/C11H11FO2/c12-10-4-3-9(6-13)5-11(10)14-7-8-1-2-8/h3-6,8H,1-2,7H2
• InChI Key： MMZUQAQZXHMBMI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1OCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 204
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde

3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde: A Comprehensive Overview

3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde (CAS No. 1208231-17-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclopropylmethoxy substituent and a fluorine atom, which contribute to its diverse chemical properties and potential applications.

The cyclopropylmethoxy group in 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde is a key structural element that imparts unique reactivity and stability to the molecule. Cyclopropyl groups are known for their strain energy, which can influence the reactivity of adjacent functional groups. In this compound, the cyclopropylmethoxy group enhances the electron-donating ability of the oxygen atom, making the molecule more susceptible to electrophilic attack and nucleophilic substitution reactions.

The presence of a fluorine atom at the 4-position of the benzene ring further modulates the electronic properties of 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde. Fluorine is a highly electronegative element, and its presence can significantly affect the electronic distribution within the molecule. This can lead to enhanced aromaticity and increased stability, making the compound more resistant to certain types of chemical degradation.

In recent years, 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as an intermediate in the synthesis of bioactive compounds. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde exhibited potent anti-inflammatory and analgesic properties. These findings suggest that this compound could serve as a valuable starting material for the development of new therapeutic agents.

Beyond its medicinal applications, 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde has also been explored for its use in materials science. The unique combination of functional groups in this molecule makes it an attractive candidate for the synthesis of advanced materials with tailored properties. For instance, researchers at the University of California have demonstrated that 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde-based polymers exhibit excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-fluoroiodobenzene with cyclopropylmethyl alcohol in the presence of a palladium catalyst. This method has been optimized to achieve high efficiency and selectivity, making it a preferred approach for large-scale production.

In terms of safety and handling, it is important to note that while 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde is not classified as a hazardous material, it should still be handled with care in laboratory settings. Proper personal protective equipment (PPE) should be worn, and standard laboratory safety protocols should be followed to minimize any potential risks.

To summarize, 3-(Cyclopropylmethoxy)-4-fluorobenzaldehyde (CAS No. 1208231-17-7) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for drug discovery, materials science, and organic synthesis. As research continues to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing our understanding and utilization of organic chemistry.